Cas no 66175-38-0 (1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-)
66175-38-0 structure
Product Name:1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-
CAS No:66175-38-0
MF:C13H10Cl2O
MW:253.123901844025
CID:396725
PubChem ID:71375177
Update Time:2025-04-19
1,1'-Biphenyl, 3,4'-dichloro-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3,4'-dichloro-4-methoxy-
- 2-chloro-4-(4-chlorophenyl)-1-methoxybenzene
- 66175-38-0
- 3,4'-Dichloro-4-methoxy-1,1'-biphenyl
- DTXSID00797928
- 4-methoxy-3,4'-dichlorobiphenyl
-
- Inchi: 1S/C13H10Cl2O/c1-16-13-7-4-10(8-12(13)15)9-2-5-11(14)6-3-9/h2-8H,1H3
- InChI Key: KXUXLMNJLIJICY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C1C=CC(=CC=1)Cl)OC
Computed Properties
- Exact Mass: 252.011
- Monoisotopic Mass: 252.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1,1'-Biphenyl, 3,4'-dichloro-4-methoxy- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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